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Compound of Interest

Compound Name: W-2451

Cat. No.: B1212744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical guidance for the

handling of Nitrogen Trifluoride (NF₃), also identified as UN 2451. Adherence to these

procedures is critical to ensure a safe laboratory environment and to mitigate the risks

associated with this compressed, oxidizing gas.

I. Quantitative Data Summary
The following tables summarize the key quantitative data for Nitrogen Trifluoride, providing a

quick reference for its physical properties, exposure limits, and toxicity.

Table 1: Physical and Chemical Properties of Nitrogen Trifluoride[1][2][3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1212744?utm_src=pdf-interest
https://my.airliquide.com/sites/al_my/files/2024-07/sds-52-nitrogen-trifluoride-bi.pdf
https://produkte.linde-gas.at/sdb_konform/NF3_10021716EN.pdf
https://www.ehsan.com.pk/PDF/Nitrogen%20Trifluoride.pdf
https://www.efcgases.com/wp-content/uploads/2024/09/EFC-Nitrogen-Trifluoride-SDS-EF-073.pdf?x79807
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrogen-trifluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula NF₃

Molecular Weight 71.002 g/mol

Appearance Colorless gas

Odor Moldy or characteristic

Boiling Point -129 °C (-200.2 °F)

Melting Point -208.5 °C (-343.3 °F)

Vapor Density (air=1) 2.46

Water Solubility 61 mg/L

Auto-ignition Temperature Non-flammable

Table 2: Occupational Exposure Limits[1][6][7][8]

Organization Exposure Limit

OSHA (PEL) 10 ppm (29 mg/m³) TWA (8-hour)

NIOSH (REL) 10 ppm (29 mg/m³) TWA (10-hour)

ACGIH (TLV) 10 ppm (29 mg/m³) TWA (8-hour)

Table 3: Toxicity Data[6][9][10]

Test Species Route Value

LC50 Rat Inhalation 6700 ppm (1 hour)

LC50 Mouse Inhalation 7500 ppm (1 hour)

LD50 Rat Intraperitoneal 26 mg/kg

IDLH Human Inhalation 1,000 ppm
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II. Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for each specific use of Nitrogen Trifluoride to

determine the appropriate level of PPE.[1][7] The following provides a general guideline for

necessary protective equipment.

Eye and Face Protection:

Wear chemical safety goggles that meet EN 166 standards when handling the gas cylinder

or working with systems under pressure.[1][2]

A face shield should be worn in addition to goggles when there is a higher risk of splashes

or gas release.

Skin Protection:

Wear standard protective gloves (e.g., nitrile) for general handling.

For tasks with a risk of exposure to the liquid phase (frostbite hazard), wear cryogenic

gloves (EN 511).[1]

Flame-resistant laboratory coats are recommended.[1]

Wear closed-toe shoes, preferably safety footwear (EN ISO 20345).[1]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a fume hood or with

a local exhaust ventilation system.[1]

In situations where exposure limits may be exceeded, a full-facepiece respirator with

cartridges specific for Nitrogen Trifluoride or a self-contained breathing apparatus (SCBA)

is required.[8]

III. Operational Plan: Step-by-Step Handling
Procedures
A. Receiving and Inspection:
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Inspect Container: Upon receipt, visually inspect the gas cylinder for any signs of damage,

such as dents, corrosion, or valve damage. Do not accept damaged cylinders.

Verify Labeling: Ensure the cylinder is clearly labeled as "Nitrogen Trifluoride" and that the

hazard pictograms (oxidizer, gas under pressure, acute toxicity) are present.

Transport with Care: Use a suitable cylinder cart to move the cylinder. Do not drag, roll, or

slide cylinders.[11]

B. Storage:

Designated Area: Store cylinders in a well-ventilated, secure area away from direct sunlight

and heat sources.[1][7][11] The storage temperature should not exceed 52°C (125°F).[3][7]

Upright and Secured: Cylinders must be stored in an upright position and firmly secured with

chains or straps to prevent falling.[9][11]

Segregation: Store Nitrogen Trifluoride cylinders separately from flammable gases,

combustible materials, and reducing agents.[1][7] Keep valves and fittings free from oil and

grease.[1][2]

Valve Protection: Keep the valve protection cap in place until the cylinder is ready for use.[7]

C. Use in the Laboratory:

Authorized Personnel: Only trained and authorized personnel should handle Nitrogen

Trifluoride.

Controlled Environment: All work must be performed in a well-ventilated fume hood or a gas

cabinet.

System Integrity: Use only equipment, including regulators, tubing, and valves, specifically

designed for and compatible with Nitrogen Trifluoride. The system should be leak-checked

before introducing the gas.

Opening the Valve: Open the cylinder valve slowly and carefully.[3] If the valve is difficult to

open, do not force it; contact the supplier.[12]
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Pressure Regulation: Use a suitable pressure-reducing regulator to safely discharge the gas

from the cylinder.[11]

Backflow Prevention: A backflow prevention device should be used in the piping to prevent

contamination of the cylinder.[3]

Closing the Valve: Close the cylinder valve after each use and when the cylinder is empty.[3]

[7]

IV. Disposal Plan
Improper disposal of Nitrogen Trifluoride can pose a significant environmental and safety risk.

Empty Cylinders: Do not attempt to vent residual gas to the atmosphere.[1] Close the valve

on the empty cylinder, replace the valve cap, and label it as "EMPTY."

Return to Supplier: The primary and recommended method of disposal is to return the

cylinder and any unused product to the gas supplier.[1][10]

Contaminated Materials: Any materials that have come into contact with Nitrogen Trifluoride,

such as cleaning cloths or disposable PPE, should be handled as hazardous waste. Place

them in a sealed, labeled container for disposal according to your institution's hazardous

waste procedures.

Spill Residue: In the event of a leak, any materials used for containment and cleanup must

be disposed of as hazardous waste.

V. Experimental Protocols Cited
The toxicity data presented in this document are based on standardized toxicological studies.

The detailed methodologies for these experiments are extensive and typically published in

specialized toxicology literature. The provided LC50 and LD50 values are established

reference points for assessing the acute toxicity of a substance. For specific experimental uses

of Nitrogen Trifluoride in a research context, it is imperative to develop a detailed, experiment-

specific Standard Operating Procedure (SOP) that incorporates the safety information provided

in this document. This SOP should be reviewed and approved by your institution's

Environmental Health and Safety (EHS) department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

http://www.apsusa.biz/grams/safetygram28.pdf
https://www.ehsan.com.pk/PDF/Nitrogen%20Trifluoride.pdf
https://www.ehsan.com.pk/PDF/Nitrogen%20Trifluoride.pdf
https://www.airgas.com/msds/001079.pdf
https://my.airliquide.com/sites/al_my/files/2024-07/sds-52-nitrogen-trifluoride-bi.pdf
https://my.airliquide.com/sites/al_my/files/2024-07/sds-52-nitrogen-trifluoride-bi.pdf
https://www.middlesexgases.com/gases/SafetyDataSheets/Nitrogen-Trifluoride-SDS-by-MiddlesexGases.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VI. Visualizations
The following diagrams illustrate the key workflows for the safe handling and emergency

response related to Nitrogen Trifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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